Cycloheptanone, 2-(phenylmethylene)-, oxime, (E,E)-

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: (NZ)-N-[(2E)-2-benzylidenecycloheptylidene]hydroxylamine
• InChI: InChI=1S/C14H17NO/c16-15-14-10-6-2-5-9-13(14)11-12-7-3-1-4-8-12/h1,3-4,7-8,11,16H,2,5-6,9-10H2/b13-11+,15-14-
• InChI Key: KGJPPTQTKGKOOY-RZVDUMMSSA-N
• Isomeric SMILES: C1CC/C(=C\C2=CC=CC=C2)/C(=N\O)/CC1
• Canonical SMILES: C1CCC(=CC2=CC=CC=C2)C(=NO)CC1

Description

Cycloheptanone, 2-(phenylmethylene)-, oxime, (E,E)- is a chemical compound with the molecular formula C14H15NO It is an oxime derivative of cycloheptanone, characterized by the presence of a phenylmethylene group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Cycloheptanone, 2-(phenylmethylene)-, oxime, (E,E)- typically involves the condensation of cycloheptanone with benzaldehyde, followed by the formation of the oxime. The reaction conditions often include the use of acidic or basic catalysts to facilitate the condensation reaction. For example, the use of zinc oxide as a catalyst can promote the formation of oximes from ketones and aldehydes .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The choice of catalysts and solvents can be optimized to increase yield and purity. The use of environmentally friendly solvents and catalysts is also considered to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions: Cycloheptanone, 2-(phenylmethylene)-, oxime,